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Compound of Interest

Compound Name: 3-(2-Bromoethyl)piperidine

Cat. No.: B15300678 Get Quote

An In-depth Technical Guide to 3-(2-
Bromoethyl)piperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-Bromoethyl)piperidine, a key

building block in synthetic organic chemistry and pharmaceutical development. This document

details its chemical and physical properties, provides a standard experimental protocol for its

synthesis, and illustrates its utility as a chemical intermediate.

Core Compound Information
Chemical Identity:

Name: 3-(2-Bromoethyl)piperidine

CAS Number: 256409-15-1[1]

Molecular Formula: C₇H₁₄BrN[1]

Molecular Structure:
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Figure 1. Molecular structure of 3-(2-Bromoethyl)piperidine.

Physicochemical and Quantitative Data
The following table summarizes the key quantitative data for 3-(2-Bromoethyl)piperidine,

providing a valuable resource for experimental design and computational modeling.

Property Value Source

Molecular Weight 192.1 g/mol [1]

Purity Typically ≥97% [1]

Predicted pKa 10.17 ± 0.10 [1]

Predicted Boiling Point 228.4 ± 13.0 °C [1]

Experimental Protocols
Synthesis of 3-(2-Bromoethyl)piperidine from 3-(2-
Hydroxyethyl)piperidine
A common and effective method for the synthesis of 3-(2-Bromoethyl)piperidine is the

bromination of the corresponding alcohol, 3-(2-Hydroxyethyl)piperidine, using phosphorus

tribromide (PBr₃). This reaction is a standard procedure for converting primary and secondary

alcohols to alkyl bromides.[2]

Reaction Scheme:
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Reaction scheme for the synthesis of 3-(2-Bromoethyl)piperidine

Figure 2. Synthesis of 3-(2-Bromoethyl)piperidine from 3-(2-Hydroxyethyl)piperidine.

Materials:

3-(2-Hydroxyethyl)piperidine

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether (or other suitable aprotic solvent)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (or sodium sulfate)

Round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 3-(2-Hydroxyethyl)piperidine in anhydrous diethyl ether under an inert

atmosphere (e.g., nitrogen or argon). Cool the solution in an ice bath to 0 °C.
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Addition of PBr₃: Slowly add phosphorus tribromide (PBr₃) dropwise to the stirred solution.

An excess of the alcohol is often used to ensure all the PBr₃ reacts. The reaction is

exothermic, so maintain the temperature at 0 °C during the addition.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir the mixture for several hours or until the

reaction is complete (monitoring by TLC or GC-MS is recommended).

Work-up: Carefully quench the reaction by slowly adding the mixture to a saturated sodium

bicarbonate solution to neutralize the excess acid. Extract the aqueous layer with diethyl

ether.

Purification: Combine the organic extracts and wash with brine. Dry the organic layer over

anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to

yield the crude 3-(2-Bromoethyl)piperidine.

Final Purification: The crude product can be further purified by vacuum distillation or column

chromatography.

Logical Workflow: Utility in Pharmaceutical
Synthesis
3-(2-Bromoethyl)piperidine is a valuable intermediate in the synthesis of more complex

molecules, particularly in the development of novel therapeutic agents. Its bifunctional nature,

containing both a reactive bromoethyl group and a secondary amine within the piperidine ring,

allows for a variety of subsequent chemical transformations. A common application is the

alkylation of various nucleophiles with the bromoethyl side chain.

The following diagram illustrates the logical workflow of utilizing 3-(2-Bromoethyl)piperidine
as a building block in a multi-step synthesis.
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Caption: Synthetic pathway from a precursor to 3-(2-Bromoethyl)piperidine and its

subsequent use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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